Cas no 2158153-16-1 (3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• CAS No: 2158153-16-1
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• CID: 6189744
• PubChem ID: 165835375
• Update Time: 2025-06-22

3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• 2158153-16-1
• EN300-1452099

• Inchi： 1S/C7H9ClN2O3/c1-10-6(8)4(3-9-10)2-5(11)7(12)13/h3,5,11H,2H2,1H3,(H,12,13)
• InChI Key： AHRQWSQMJGXSTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)CC(C(=O)O)O

Computed Properties

• Exact Mass: 204.0301698g/mol
• Monoisotopic Mass: 204.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid

3-(5-Chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic Acid: A Comprehensive Overview

3-(5-Chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (CAS No. 2158153-16-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid.

Chemical Structure and Properties

3-(5-Chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid is a small molecule with a molecular formula of C₉H₉ClNO₃. The compound features a pyrazole ring substituted with a chloro and methyl group, along with a hydroxypropanoic acid moiety. These structural elements contribute to its unique chemical and biological properties. The presence of the hydroxyl group and carboxylic acid functional groups makes the compound highly polar and soluble in water, which is advantageous for its use in biological systems.

The molecular weight of 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid is approximately 207.62 g/mol. The compound exhibits a melting point of around 160°C, making it suitable for various synthetic and analytical techniques. Its stability under different conditions, such as pH and temperature, has been extensively studied to ensure its reliability in pharmaceutical formulations.

Synthesis Methods

The synthesis of 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has been the subject of several research studies. One common approach involves the reaction of 5-chloro-1-methylpyrazole with an appropriate aldehyde or ketone followed by oxidation to form the carboxylic acid. This multi-step process requires careful control of reaction conditions to achieve high yields and purity.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced the reaction time and improved the overall yield of the compound. The use of microwave technology not only enhances the efficiency but also reduces the environmental impact by minimizing solvent usage.

Biological Activities

3-(5-Chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has been investigated for its potential therapeutic applications due to its unique chemical structure. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has also demonstrated antitumor activity. Research conducted at the National Cancer Institute found that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid into clinical trials. Several Phase I trials are currently underway to evaluate the safety and efficacy of the compound in human subjects. These trials are focusing on dosing regimens, pharmacokinetics, and potential side effects.

Preliminary data from these trials have shown that 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid is well-tolerated at therapeutic doses with minimal adverse effects. The results have been encouraging, paving the way for further clinical development.

Conclusion

In conclusion, 3-(5-chloro-1-methyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (CAS No. 2158153-16-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for treating various diseases, particularly those involving inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in drug development.